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Compound of Interest

Compound Name: ER Flipper-TR 28

Cat. No.: B15553085

For researchers and drug development professionals utilizing the novel fluorescent probe ER
Flipper-TR 28, ensuring its proper disposal is a critical component of laboratory safety and
environmental responsibility. While specific disposal instructions for ER Flipper-TR 28 are not
extensively detailed, the primary guidance from manufacturers is to adhere to all local, state,
and federal regulations for chemical waste.[1][2] This document provides a procedural
framework based on general best practices for handling and disposing of similar fluorescent
probes and their solvent, dimethyl sulfoxide (DMSO).

Core Handling and Storage Protocols

Proper handling and storage are paramount to ensure the stability of ER Flipper-TR 28 and
the safety of laboratory personnel. The probe is typically supplied as a solid and reconstituted
in anhydrous DMSO to create a stock solution.

Key Handling and Storage Parameters:
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Parameter Specification Source
Storage Temperature (Solid) -20°C [1112]
Anhydrous Dimethyl Sulfoxide
Recommended Solvent [1112]
(DMSO)
Storage Temperature (DMSO
. -20°C [1][2]
Solution)
) N Up to 3 months when stored
Solution Stability [1]

properly

_ _ Allow vials to warm to room
Handling Precaution , [1][2]
temperature before opening.

Handle DMSO solutions with
) particular caution as it
Solvent Precaution - ) [1][2]
facilitates the entry of organic

molecules into tissues.

Step-by-Step Disposal Procedure

The following procedure is a general guideline. Always consult and follow your institution's
specific chemical waste disposal protocols and local regulations.

o Personal Protective Equipment (PPE): Before beginning any disposal procedure, ensure you
are wearing appropriate PPE, including safety glasses, a lab coat, and chemical-resistant
gloves.

o Waste Segregation:

o Do not mix ER Flipper-TR 28 waste with other chemical waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.

o Designate a specific, sealed, and clearly labeled waste container for ER Flipper-TR 28
and related materials.

» Disposal of Solid (Unused) ER Flipper-TR 28:
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o If you have unused, solid ER Flipper-TR 28 that needs to be discarded, it should be
treated as chemical waste.

o Place the original vial containing the solid probe into a designated hazardous waste
container.

o Ensure the container is properly labeled with the chemical name ("ER Flipper-TR 28") and
any other information required by your institution.

» Disposal of ER Flipper-TR 28 DMSO Stock Solutions:

o Collect all waste solutions containing ER Flipper-TR 28 in a designated, leak-proof, and
chemically compatible waste container.

o The container must be clearly labeled as hazardous waste, indicating "ER Flipper-TR 28
in DMSQO" and the approximate concentration.

o Never dispose of DMSO solutions down the drain.
» Disposal of Contaminated Labware:

o Disposable items that have come into contact with ER Flipper-TR 28 (e.g., pipette tips,
microfuge tubes) should be collected in a designated solid hazardous waste container.

o This container should be clearly labeled to indicate contamination with ER Flipper-TR 28.
o Waste Pickup and Disposal:

o Store the sealed and labeled waste container in a designated hazardous waste
accumulation area.

o Arrange for pickup and disposal by your institution's certified hazardous waste
management provider.

Experimental Protocol: Preparation of 1 mM Stock
Solution
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As referenced in the disposal procedures, the preparation of a DMSO stock solution is a
common starting point for experiments.

 Bring the vial of solid ER Flipper-TR® to room temperature before opening.[1]

e Add 35 pL of anhydrous DMSO to the vial to dissolve the entire contents.[1] This will yield a
1 mM stock solution.

» Store the resulting stock solution at -20°C.[1] The solution is stable for up to three months
under these conditions.[1]

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and steps for the proper disposal
of ER Flipper-TR 28.
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Caption: Disposal workflow for ER Flipper-TR 28.
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By adhering to these guidelines and prioritizing institutional and local regulations, researchers
can ensure the safe and responsible disposal of ER Flipper-TR 28, fostering a secure and
compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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